N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide

• IUPAC Name: N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H17ClN2O2/c1-10-6-8-17(9-7-10)14(19)16-13(18)11-2-4-12(15)5-3-11/h2-5,10H,6-9H2,1H3,(H,16,18,19)
• InChI Key: HONHCMAMWLDRGG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol
• Solubility: >42.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, also known as 4C-TMP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the late 1990s and has since gained attention for its potential applications in scientific research.

Scientific Research Applications

Triazole Derivatives and Anticonvulsive Activity

A study discusses the properties of triazole derivatives, including N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide. These compounds have shown valuable pharmacological properties, particularly anti-convulsive activity, and are useful in treating epilepsy and conditions of tension and agitation (Shelton, 1981).

Antitumor Activity

Research on acridine derivatives, structurally similar to N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, demonstrates significant antitumor activities. These derivatives, particularly the ones substituted at certain positions, have shown high levels of in vitro and in vivo antileukemic activity, indicating their potential in cancer treatment (Rewcastle et al., 1986).

Inhibition of Gene Expression

N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide and its derivatives have been explored as inhibitors of NF-kappaB and AP-1 gene expression. These compounds, after structure-activity relationship studies, have shown potential in improving oral bioavailability and efficacy in inhibiting transcription mediated by NF-kappaB and AP-1 transcription factors (Palanki et al., 2000).

DNA Binding and Cytotoxicity

The synthesis and properties of DNA-threading bis(9-aminoacridine-4-carboxamides), which include N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, show that these compounds have the ability to bind DNA and exhibit cytotoxicity towards human leukemic cells. This property is crucial for their potential use in cancer therapy (He et al., 2008).

CGRP Receptor Inhibition

Research on a derivative of N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, specifically designed as a CGRP receptor antagonist, has been conducted. The study involved the development of a stereoselective and economical synthesis of this compound, highlighting its importance in targeting the calcitonin gene-related peptide (CGRP) receptor, which has implications in various physiological processes (Cann et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-chlorobenzoic acid, have been found to interact with enzymes like 4-chlorobenzoyl coa ligase . This enzyme plays a crucial role in the metabolism of certain compounds, particularly in the degradation of aromatic compounds.

Mode of Action

This is a common mechanism in the metabolism of aromatic compounds .

Biochemical Pathways

This process typically involves the conversion of the aromatic compound into a more easily metabolizable form, which can then be further broken down by the cell .

Pharmacokinetics

The solubility of the compound in dmso and methanol suggests that it might be well-absorbed in the body .

Result of Action

Based on the known actions of similar compounds, it can be hypothesized that this compound might play a role in the metabolism of certain aromatic compounds, potentially aiding in their breakdown and removal from the body .